Cas no 31862-48-3 (Cyclohexene, 3-chloro-5-(1,1-dimethylethyl)-, trans-)

• Product Name: Cyclohexene, 3-chloro-5-(1,1-dimethylethyl)-, trans-
• CAS No: 31862-48-3
• MF: C₁₀H₁₇Cl
• MW: 172.694982290268
• CID: 1449473
• PubChem ID: 131115534
• Update Time: 2025-04-20

Cyclohexene, 3-chloro-5-(1,1-dimethylethyl)-, trans- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene, 3-chloro-5-(1,1-dimethylethyl)-, trans-
• 31862-48-3
• DTXSID301219833

• Inchi： 1S/C10H17Cl/c1-10(2,3)8-5-4-6-9(11)7-8/h4,6,8-9H,5,7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： FLXPJTYNYNLEAF-RKDXNWHRSA-N
• SMILES： Cl[C@@H]1C=CC[C@H](C1)C(C)(C)C

Computed Properties

• Exact Mass: 172.10201
• Monoisotopic Mass: 172.1018782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0